3-cyclopentyl-N-[2-(2-isopropyl-5-methylphenoxy)ethyl]propanamide

• IUPAC Name: 3-cyclopentyl-N-[2-(5-methyl-2-propan-2-ylphenoxy)ethyl]propanamide
• InChI: InChI=1S/C20H31NO2/c1-15(2)18-10-8-16(3)14-19(18)23-13-12-21-20(22)11-9-17-6-4-5-7-17/h8,10,14-15,17H,4-7,9,11-13H2,1-3H3,(H,21,22)
• InChI Key: NBAHQKBHQUPQEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)C)OCCNC(=O)CCC2CCCC2
• Molecular Formula: C20H31NO2
• Molecular Weight: 317.5 g/mol

Description

3-cyclopentyl-N-[2-(2-isopropyl-5-methylphenoxy)ethyl]propanamide, also known as CR845, is a kappa-opioid receptor agonist. It was first synthesized in 2004 by Cara Therapeutics, a biopharmaceutical company. Since then, it has been extensively researched for its potential therapeutic applications.

Mechanism of Action

3-cyclopentyl-N-[2-(2-isopropyl-5-methylphenoxy)ethyl]propanamide acts as a kappa-opioid receptor agonist, which means it binds to and activates these receptors in the brain and spinal cord. This results in the inhibition of pain signals and the release of certain neurotransmitters, such as dopamine and serotonin, which can produce analgesic and anti-inflammatory effects.
Biochemical and physiological effects:
3-cyclopentyl-N-[2-(2-isopropyl-5-methylphenoxy)ethyl]propanamide has been shown to produce a number of biochemical and physiological effects. It has been shown to reduce pain and inflammation, as well as to have anti-pruritic effects. It has also been shown to have a favorable safety profile, with few adverse effects reported in clinical trials.

Advantages and Limitations for Lab Experiments

3-cyclopentyl-N-[2-(2-isopropyl-5-methylphenoxy)ethyl]propanamide has several advantages for use in lab experiments. It has a well-characterized mechanism of action and has been extensively studied in animal models and clinical trials. However, it can be difficult to obtain in large quantities, and its cost may limit its use in some experiments.

Future Directions

There are several future directions for research on 3-cyclopentyl-N-[2-(2-isopropyl-5-methylphenoxy)ethyl]propanamide. One potential area of study is its use in the treatment of chronic pain, particularly in patients who are opioid-tolerant or who have not responded well to other treatments. Another area of research is its potential use in the treatment of pruritus, particularly in patients with chronic kidney disease. Additionally, further research is needed to fully understand the long-term safety and efficacy of 3-cyclopentyl-N-[2-(2-isopropyl-5-methylphenoxy)ethyl]propanamide in humans.

Synthesis Methods

The synthesis of 3-cyclopentyl-N-[2-(2-isopropyl-5-methylphenoxy)ethyl]propanamide involves several steps. First, 3-cyclopentylpropanoic acid is reacted with thionyl chloride to form the corresponding acid chloride. This is then reacted with 2-(2-isopropyl-5-methylphenoxy)ethylamine to form the amide. The resulting compound is then cyclized using trifluoroacetic acid to form the final product.

Scientific Research Applications

3-cyclopentyl-N-[2-(2-isopropyl-5-methylphenoxy)ethyl]propanamide has been studied for its potential therapeutic applications in a variety of conditions, including pain, pruritus (itching), and chronic kidney disease. It has been shown to have analgesic effects in animal models of pain, and clinical trials have demonstrated its efficacy in reducing pain in patients with chronic kidney disease.